![molecular formula C13H22N2O B2577261 N'-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine CAS No. 893613-31-5](/img/structure/B2577261.png)
N'-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine” is a complex organic compound. It contains a propane-1,3-diamine moiety, which suggests it has two amine (-NH2) groups on a three-carbon chain. It also has a methoxybenzyl group attached to one of the nitrogen atoms, which includes a benzene ring (a hexagonal ring of carbon atoms) with a methoxy (-OCH3) group attached .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the propane-1,3-diamine backbone, with the 3-methoxybenzyl group providing additional complexity. The presence of the benzene ring in the 3-methoxybenzyl group would introduce aromaticity into the structure .
Chemical Reactions Analysis
As an organic compound containing multiple functional groups, “N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine” could participate in a variety of chemical reactions. The amine groups could act as nucleophiles in reactions with electrophiles, while the aromatic ring could undergo electrophilic aromatic substitution reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds containing amine groups can form hydrogen bonds, which could affect their solubility and boiling points. The presence of the aromatic ring could also influence these properties .
Scientific Research Applications
Forensic Chemistry Applications
- A study by Almalki, Clark, and Deruiter (2019) focused on the GC–MS analysis of N-benzyl-4-bromo-2,5-dimethoxyphenethylamine regioisomers, highlighting their potential as designer compounds related to common NBOMe drugs. These compounds were analyzed for their electron ionization mass spectra and gas chromatographic separation, offering insights into forensic detection and differentiation of such substances (Almalki, Clark, & Deruiter, 2019).
Catalytic Studies
- Bermejo et al. (2017) explored the synthesis and catalytic studies of Mn(III)-Schiff Base-Dicyanamide complexes, derived from condensation reactions involving 3-methoxy-2-hydroxybenzaldehyde. These complexes demonstrated relevant peroxidase activity, highlighting the potential of such compounds in catalytic applications, particularly in mimicking enzyme activities (Bermejo et al., 2017).
Material Science
- Liou and Chang (2008) synthesized a series of novel polyamides with pendent 4,4'-dimethoxy-substituted triphenylamine (TPA) units, showcasing their potential in electrochromic devices due to their good solubility, thermal stability, and electrochromic properties. This research illustrates the utility of such compounds in developing advanced materials with specific optical and electronic functionalities (Liou & Chang, 2008).
Corrosion Inhibition
- Singh and Quraishi (2016) evaluated the corrosion inhibiting properties of Schiff bases, including those derived from methoxybenzylidene, for mild steel in acidic conditions. Their findings indicate high corrosion inhibition efficiency, demonstrating the potential of such compounds in protecting industrial materials against corrosion (Singh & Quraishi, 2016).
Future Directions
The study of complex organic compounds like “N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine” is a rich field of research, with potential applications in medicinal chemistry, materials science, and other areas. Future research could explore the synthesis, properties, and potential applications of this and similar compounds .
Mechanism of Action
Target of Action
The primary target of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine is the Fatty Acid Amide Hydrolase (FAAH) enzyme . FAAH is a key enzyme in the endocannabinoid system, responsible for the degradation of endocannabinoids .
Mode of Action
N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine interacts with FAAH by inhibiting its activity . This inhibition is time-dependent and dose-dependent, suggesting that the compound’s interaction with FAAH is likely irreversible or slowly reversible .
Biochemical Pathways
By inhibiting FAAH, N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine affects the endocannabinoid system . This system includes endogenous ligands such as anandamide or arachidonoylethanolamide (AEA), 2-arachidonoylglycerol (2-AG), and palmitoylethanolamide (PEA) . These endocannabinoids regulate the release of other neurotransmitters in a retrograde manner .
Pharmacokinetics
The pharmacokinetics of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine show that it has a slow absorption and elimination rate in rats . The highest distribution of the compound after absorption was in the stomach, followed by the lung . This suggests that the compound displays a lung targeting property .
Result of Action
The inhibition of FAAH by N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine leads to an increase in the levels of endocannabinoids . This can provide analgesic, anti-inflammatory, or neuroprotective effects by modulating the release of neurotransmitters .
Biochemical Analysis
Biochemical Properties
N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine plays a role in biochemical reactions by interacting with specific enzymes and proteins. One of the primary interactions is with fatty acid amide hydrolase (FAAH), an enzyme involved in the degradation of fatty acid amides. N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine acts as an inhibitor of FAAH, leading to increased levels of fatty acid amides, which can modulate various physiological processes
Cellular Effects
N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine has been shown to influence various cellular processes. By inhibiting FAAH, this compound can increase the levels of endocannabinoids, which are involved in cell signaling pathways that regulate pain, inflammation, and neuroprotection . This modulation of endocannabinoid levels can impact gene expression and cellular metabolism, leading to changes in cell function. For example, increased endocannabinoid levels can enhance neuroprotective effects and reduce inflammation in neuronal cells .
Molecular Mechanism
The molecular mechanism of action of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine involves its binding to the active site of FAAH, thereby inhibiting the enzyme’s activity This inhibition is likely irreversible or slowly reversible, leading to sustained increases in fatty acid amide levels The compound’s interaction with FAAH prevents the hydrolysis of fatty acid amides, allowing them to accumulate and exert their physiological effects
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine have been observed to change over time. The compound exhibits time-dependent inhibition of FAAH, with its effects becoming more pronounced with prolonged exposure . Stability studies have shown that N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine is relatively stable under standard laboratory conditions, although it may degrade over extended periods. Long-term studies have indicated that sustained inhibition of FAAH can lead to persistent changes in cellular function, including enhanced neuroprotection and reduced inflammation .
Dosage Effects in Animal Models
In animal models, the effects of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine vary with different dosages. At lower doses, the compound effectively inhibits FAAH and increases endocannabinoid levels, leading to beneficial effects such as pain relief and reduced inflammation . At higher doses, toxic or adverse effects may be observed, including potential disruptions in normal cellular processes and metabolic imbalances. It is important to determine the optimal dosage range to maximize therapeutic benefits while minimizing adverse effects.
Metabolic Pathways
N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine is involved in metabolic pathways related to the degradation of fatty acid amides. By inhibiting FAAH, the compound prevents the breakdown of these amides, leading to their accumulation and subsequent physiological effects
Transport and Distribution
The transport and distribution of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine within cells and tissues are influenced by its interactions with specific transporters and binding proteins. Studies have shown that the compound is distributed to various tissues, with higher concentrations observed in the stomach and lungs
Subcellular Localization
N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine exhibits specific subcellular localization patterns that influence its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, it may localize to the endoplasmic reticulum or mitochondria, where it can interact with enzymes and proteins involved in metabolic processes. Understanding the subcellular localization of N’-(3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine is crucial for elucidating its precise mechanisms of action and potential therapeutic applications.
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-N',N'-dimethylpropane-1,3-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O/c1-15(2)9-5-8-14-11-12-6-4-7-13(10-12)16-3/h4,6-7,10,14H,5,8-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHTUVBVTLXJMNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNCC1=CC(=CC=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.